Cas no 623-82-5 ((R)-3-Methylhexanedioic acid)

• Product Name: (R)-3-Methylhexanedioic acid
• CAS No: 623-82-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 506183
• PubChem ID: 24896759
• Update Time: 2025-04-19

(R)-3-Methylhexanedioic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methylhexanedioic acid
• (+)-3-METHYLHEXANEDIOIC ACID
• Hexanedioic acid,3-methyl-, (3R)-
• (+)-(R)-3-methylhexanedioic acid
• (+)-3-Methyladipic acid
• (3R)-3-Methylhexanedioic acid
• (R)(+)-3-Methyladipic acid
• (R)-(+)-3-Methyladipic acid
• (R)-3-methyladipic acid
• 3R-methyladipic acid
• Hexanedioic acid,3-methyl-,(R)
• METHYLHEXANEDIOIC ACID
• SYEOWUNSTUDKGM-RXMQYKEDSA-N
• DB-009110
• 81177-02-8
• DTXSID201016369
• MFCD00063200
• (R)-(+)-3-Methyladipic acid, 96%
• 623-82-5
• SCHEMBL713404
• (R)-3-METHYLHEXANEDIOICACID
• AKOS000283830
• AG-H-26146
• bmse000619

• MDL： MFCD00063200
• Inchi： 1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)/t5-/m1/s1
• InChI Key： SYEOWUNSTUDKGM-RXMQYKEDSA-N
• SMILES： OC(C[C@H](C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 1.7
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White or light yellow powder
• Density: 1.3681 (rough estimate)
• Melting Point: 81-84 °C (lit.)
• Boiling Point: 230 °C/30 mmHg(lit.)
• Refractive Index: 1.4336 (estimate)
• PSA: 74.60000
• LogP: 0.96200
• Optical Activity: [α]21/D +7.2°, c = 5 in methanol
• Solubility: Not determined

(R)-3-Methylhexanedioic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids